Phosphatidylglycerols

Phosphatidylglycerols (PGs) are a class of phospholipids widely distributed in biological membranes, particularly abundant in plant and microbial cells. PGs play crucial roles in various cellular processes, including membrane fluidity regulation, signal transduction, and ion transport. Structurally, they consist of two fatty acid chains esterified to glycerol at positions 1 and 2, with the third hydroxyl group of glycerol linked to a phosphate group, which is further attached to a glycerol moiety via an alcohol linkage. The presence of a negatively charged headgroup makes PGs amphipathic molecules that can significantly influence membrane properties. Due to their unique physicochemical properties, phosphatidylglycerols have garnered interest in the development of drug delivery systems and as components in biomembrane models for studying cellular processes.
Phosphatidylglycerols
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